2-(3-(Azepan-1-ylsulfonyl)-4-chlorophenyl)benzo[d]thiazole

• IUPAC Name: 2-[3-(azepan-1-ylsulfonyl)-4-chlorophenyl]-1,3-benzothiazole
• InChI: InChI=1S/C19H19ClN2O2S2/c20-15-10-9-14(19-21-16-7-3-4-8-17(16)25-19)13-18(15)26(23,24)22-11-5-1-2-6-12-22/h3-4,7-10,13H,1-2,5-6,11-12H2
• InChI Key: RSGYCPLMOFCPJQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)S(=O)(=O)C2=C(C=CC(=C2)C3=NC4=CC=CC=C4S3)Cl
• Molecular Formula: C19H19ClN2O2S2
• Molecular Weight: 407.0 g/mol

Description

2-(3-(Azepan-1-ylsulfonyl)-4-chlorophenyl)benzo[d]thiazole, also known as ABT-737, is a small molecule inhibitor that targets B-cell lymphoma 2 (BCL-2) family proteins. It was first synthesized by Abbott Laboratories in 2005 and has since been extensively studied for its potential in cancer treatment.

Scientific Research Applications

Drug Discovery and Medicinal Chemistry

• Anticancer Agents : Researchers have explored derivatives of this compound as potential anticancer agents. suggests promise in inhibiting cancer cell growth.
• . Further studies could reveal their therapeutic potential.

Biological Activity

• . Further exploration could uncover novel antibiotics.

Ali, A. A. (2020). 1,2,3-Triazoles: Synthesis and Biological Application. In Azoles - Synthesis, Properties, Applications and Perspectives (pp. 1–17). IntechOpen. DOI: 10.5772/intechopen.92692El-Borai, M. A., et al. (2020). Synthesis and Biological Evaluation of Thiazole Derivatives. In Azoles - Synthesis, Properties, Applications and Perspectives (pp. 1–18). IntechOpen. DOI: 10.5772/intechopen.72645

Mechanism of Action

Target of Action

Benzothiazole derivatives have been found to have a wide range of biological activities, including anti-tubercular , anti-mycobacterial , and antifungal activities. These activities suggest that the compound could interact with a variety of biological targets.

Mode of Action

Without specific information on this compound, it’s difficult to say exactly how it interacts with its targets. Benzothiazole derivatives often work by binding to a specific site on a target protein, which can inhibit the protein’s function .

Biochemical Pathways

Benzothiazole derivatives have been found to inhibit quorum sensing in bacteria, which can affect a variety of biochemical pathways related to bacterial communication and virulence .

Result of Action

Based on the activities of similar compounds, it could potentially inhibit the growth of certain bacteria or fungi , or interfere with bacterial communication .

Action Environment

The action, efficacy, and stability of this compound could be influenced by a variety of environmental factors, including temperature, pH, and the presence of other compounds. For example, the activity of benzothiazole derivatives against bacteria has been found to be affected by the concentration of the compound .